Cas no 649727-21-9 (1H-Pyrrole-3-carboxylic acid, 1-(1-isoquinolinyl)-4-methyl-)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 1-(1-isoquinolinyl)-4-methyl-
• CAS No: 649727-21-9
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 410500
• PubChem ID: 22024934
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylic acid, 1-(1-isoquinolinyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-(1-isoquinolinyl)-4-methyl-
• 1-isoquinolin-1-yl-4-methylpyrrole-3-carboxylic acid
• DTXSID10621669
• 3-carboxy-1-(isoquinol-1-yl)-4-methyl-1H-pyrrole
• 1-(Isoquinolin-1-yl)-4-methyl-1H-pyrrole-3-carboxylic acid
• ZXNDISLDMBJODX-UHFFFAOYSA-N
• SCHEMBL6082949
• 649727-21-9

• Inchi： 1S/C15H12N2O2/c1-10-8-17(9-13(10)15(18)19)14-12-5-3-2-4-11(12)6-7-16-14/h2-9H,1H3,(H,18,19)
• InChI Key： ZXNDISLDMBJODX-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C=C1C)C1C2C=CC=CC=2C=CN=1)=O

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12